Cas no 53218-06-7 ((4-Bromophenyl)methyl 4-nitrobenzoate)

• Product Name: (4-Bromophenyl)methyl 4-nitrobenzoate
• CAS No: 53218-06-7
• MF: C₁₄H₁₀BrNO₄
• MW: 336.137503147125
• CID: 2187376
• Update Time: 2023-08-05

(4-Bromophenyl)methyl 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-Nitrobenzoic acid 4-bromobenzyl ester
• 4-bromobenzyl 4-nitrobenzoate
• (4-bromophenyl)methyl 4-nitrobenzoate
• ST45070457
• (4-Bromophenyl)methyl 4-nitrobenzoate

• Inchi： 1S/C14H10BrNO4/c15-12-5-1-10(2-6-12)9-20-14(17)11-3-7-13(8-4-11)16(18)19/h1-8H,9H2
• InChI Key： AHKHWSYPMKYMGL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• XLogP3: 4.5
• Topological Polar Surface Area: 72.1